Cas no 1365941-52-1 (1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-SULFONYL CHLORIDE)

• Product Name: 1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-SULFONYL CHLORIDE
• CAS No: 1365941-52-1
• MF: C₆H₈ClN₃O₄S
• MW: 253.663418769836
• MDL: MFCD21647366
• CID: 5244162
• Update Time: 2025-10-29

1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonyl chloride, 1-ethyl-3-methyl-4-nitro-
• 1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-SULFONYL CHLORIDE

• MDL： MFCD21647366
• Inchi： 1S/C6H8ClN3O4S/c1-3-9-6(15(7,13)14)5(10(11)12)4(2)8-9/h3H2,1-2H3
• InChI Key： QIIFXWYNBGOYCO-UHFFFAOYSA-N
• SMILES： N1(CC)C(S(Cl)(=O)=O)=C([N+]([O-])=O)C(C)=N1

Additional information on 1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-SULFONYL CHLORIDE

1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-SULFONYL CHLORIDE: A Comprehensive Overview

The compound with CAS No. 1365941-52-1, commonly referred to as 1-Ethyl-3-Methyl-4-Nitro-1H-Pyrazole-5-Sulfonyl Chloride, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, catalysis, and advanced materials. In this article, we delve into the chemical structure, synthesis methods, applications, and recent advancements related to this compound.

The chemical structure of 1-Ethyl-3-Methyl-4-Nitro-1H-Pyrazole-5-Sulfonyl Chloride is characterized by a pyrazole ring system substituted with ethyl, methyl, nitro groups, and a sulfonyl chloride moiety. The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. The substituents on the ring play a crucial role in determining the compound's reactivity and functionality. The sulfonyl chloride group (-SO₂Cl) is particularly reactive and can act as an electrophilic agent in various chemical reactions. Recent studies have highlighted the importance of such functional groups in enabling efficient coupling reactions and bioconjugation processes.

Synthesis methods for 1-Ethyl-3-Methyl-4-Nitro-1H-Pyrazole-5-Sulfonyl Chloride typically involve multi-step organic synthesis strategies. Key steps often include the formation of the pyrazole ring through condensation reactions followed by selective substitution to introduce the desired substituents. The introduction of the sulfonyl chloride group is often achieved through sulfonation followed by chlorination or direct sulfonation using appropriate reagents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The applications of 1-Ethyl-3-Methyl-4-Nitro-1H-Pyrazole-5-Sulfonyl Chloride are diverse and span multiple disciplines. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. The presence of the nitro group and sulfonyl chloride moiety makes it suitable for designing drugs targeting specific biological pathways. Additionally, this compound has shown promise in materials science as a precursor for advanced polymers and coatings due to its ability to undergo various polymerization reactions.

Recent research has focused on optimizing the use of 1-Ethyl-3-Methyl-4-Nitro-1H-Pyrazole-5-Sulfonyl Chloride in click chemistry reactions. These studies have demonstrated its utility as a versatile building block for constructing complex molecular architectures with high precision. Furthermore, its role in developing novel catalysts for industrial processes has been explored, highlighting its potential in enhancing reaction efficiency and selectivity.

In terms of safety considerations, handling 1-Ethyl-3-Methyl